RTIOX-372
Overview
Description
RTIOX-372 is a potent and selective orexin-1 receptor antagonist.
Scientific Research Applications
MicroRNA and Cancer Research
Malignant Germ Cell Tumor Diagnosis and Monitoring : RTIOX-372, specifically miR-372-3p, is a key component in a circulating microRNA panel for diagnosing and monitoring malignant germ cell tumors. This involves a reverse transcription-based quantitative PCR for microRNA quantification, demonstrating high sensitivity and specificity in cancer diagnosis (Murray, Scarpini, & Coleman, 2021).
Role in Endometrial Carcinoma : Research indicates that miR-372 plays a significant role in the tumorigenesis and development of endometrial carcinoma. It was found that overexpression of miR-372 inhibited cell proliferation and promoted apoptosis, pointing to its potential as a therapeutic target in cancer treatment (Liu et al., 2015).
Impact on Lung Squamous Cell Carcinoma : Studies suggest that miR-372-3p is overexpressed in lung squamous cell carcinoma and contributes to cancer cell proliferation and invasion by suppressing FGF9, highlighting its importance in cancer biology (Wang et al., 2017).
Prognostic Marker in Hepatocellular Carcinoma : MiR-372 expression is significantly higher in hepatocellular carcinoma tissues and is associated with poor prognosis, suggesting its potential as a prognostic marker and a therapeutic target for this type of cancer (Gu et al., 2013).
Correlation with Poor Prognosis in Glioma : miR-372 is significantly upregulated in glioma tissues and is associated with advanced pathological grade and poor survival rates, indicating its role as an oncogenic miRNA in gliomas (Li et al., 2013).
Other Scientific Applications
Role in Breast Carcinoma : miR-372-3p is involved in the epithelial-mesenchymal transition in breast carcinoma by activating the Wnt pathway, influencing cell viability and invasion (Fan et al., 2018).
Osteosarcoma Cell Proliferation and Metastasis : miR-372-3p inhibits the growth and metastasis of osteosarcoma cells by targeting FXYD6, demonstrating its potential as a tumor suppressor gene in osteosarcoma treatment (Xu, Xu, & Gao, 2018).
properties
CAS RN |
2162960-46-3 |
|---|---|
Product Name |
RTIOX-372 |
Molecular Formula |
C30H39N5O3 |
Molecular Weight |
517.67 |
IUPAC Name |
2-(7-(Dimethylamino)-1-(3-(dimethylamino)-4-methoxybenzyl)-6-methoxy-3,4-dihydroisoquinolin-2(1H)-yl)-N-(pyridin-3-ylmethyl)acetamide |
InChI |
InChI=1S/C30H39N5O3/c1-33(2)26-15-21(9-10-28(26)37-5)14-25-24-17-27(34(3)4)29(38-6)16-23(24)11-13-35(25)20-30(36)32-19-22-8-7-12-31-18-22/h7-10,12,15-18,25H,11,13-14,19-20H2,1-6H3,(H,32,36) |
InChI Key |
LOGQPTWBHRINDG-UHFFFAOYSA-N |
SMILES |
O=C(NCC1=CC=CN=C1)CN2C(CC3=CC=C(OC)C(N(C)C)=C3)C4=C(C=C(OC)C(N(C)C)=C4)CC2 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
RTIOX-372; RTIOX372; RTIOX 372 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3-((3S,4S)-4-amino-3-methyl-2-oxa-8-azaspiro[4.5]decan-8-yl)-6-(2,3-dichlorophenyl)-5-methylpyrazin-2-yl)methanol](/img/structure/B610504.png)
![(2'S,3S,3'R,5'R)-N-(4-carbamoyl-2-methoxyphenyl)-6-chloro-3'-(3-chloro-2-fluorophenyl)-5'-(2,2-dimethylpropyl)-2-oxospiro[1H-pyrrolo[3,2-c]pyridine-3,4'-pyrrolidine]-2'-carboxamide](/img/structure/B610514.png)
